Cas no 62071-08-3 (Benzoic acid, 2,4-dihydroxy-6-tridecyl-, methyl ester)

Benzoic acid, 2,4-dihydroxy-6-tridecyl-, methyl ester structure
62071-08-3 structure
Product Name:Benzoic acid, 2,4-dihydroxy-6-tridecyl-, methyl ester
CAS No:62071-08-3
MF:C21H34O4
MW:350.492267131805
CID:1635292
PubChem ID:71390253
Update Time:2025-04-21

Benzoic acid, 2,4-dihydroxy-6-tridecyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,4-dihydroxy-6-tridecyl-, methyl ester
    • methyl 2,4-dihydroxy-6-tridecylbenzoate
    • DTXSID90812174
    • 62071-08-3
    • Inchi: 1S/C21H34O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-15-18(22)16-19(23)20(17)21(24)25-2/h15-16,22-23H,3-14H2,1-2H3
    • InChI Key: HKWOGFSJSWHISJ-UHFFFAOYSA-N
    • SMILES: OC1=CC(=CC(=C1C(=O)OC)CCCCCCCCCCCCC)O

Computed Properties

  • Exact Mass: 350.24582
  • Monoisotopic Mass: 350.24570956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 14
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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